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Compound Name: 1,2-Dimethyl-piperidin-4-ol
CAS No.: 45673-43-6
Cat. No.: B3370601
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The piperidine ring is a privileged scaffold in modern drug discovery, appearing in numerous
clinically approved drugs and biologically active compounds.[1][2] Its saturated, six-membered
heterocyclic structure provides a three-dimensional framework that can be strategically
functionalized to interact with biological targets. 1,2-Dimethyl-piperidin-4-ol, a key derivative,
presents additional layers of complexity and opportunity due to its stereocenters and multiple
functional groups. The relative orientation of the two methyl groups and the hydroxyl group
gives rise to distinct diastereomers, primarily the cis and trans isomers, each with unique
conformational preferences and, consequently, different biological activities. Understanding the
chemical properties of these isomers is paramount for their effective application in research
and development.

Physicochemical and Structural Properties

The fundamental properties of 1,2-Dimethyl-piperidin-4-ol are dictated by its molecular
structure, which combines a basic tertiary amine, a secondary alcohol, and a non-polar
hydrocarbon backbone.
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Property Value Source
Molecular Formula C7H1sNO [3114]
Molecular Weight 129.20 g/mol [3114]
pKa (Amine) ~9.8 (Predicted) [3]

pKa (Hydroxyl) ~10.2 (Predicted) [3]
LogP 0.85 (Estimated) [3]
Boiling Point ~205.6 °C (Predicted) [4]
Density ~0.96 g/cm?3 (Predicted) [4]

The presence of both a hydrogen bond donor (hydroxyl) and acceptor (amine nitrogen) makes
the molecule soluble in various protic solvents and enables it to participate in key
intermolecular interactions with biological targets.[3] Its moderate lipophilicity (LogP of 0.85)
suggests potential for blood-brain barrier penetration, a desirable trait for CNS-targeted
therapeutics.[3]

Stereoisomerism and Conformational Analysis

The most critical structural feature of 1,2-Dimethyl-piperidin-4-ol is its stereochemistry. The
molecule has two stereocenters (at C2 and C4, though C4 is prochiral in the ketone precursor),
leading to diastereomers. The relationship between the methyl groups at C1 and C2 defines
the cis and trans isomers, which exhibit distinct conformational preferences. The piperidine ring
adopts a chair conformation to minimize steric strain.

e Trans-Isomer: In the most stable chair conformation of the trans-isomer, the C2-methyl group
typically occupies an equatorial position to minimize steric hindrance, while the N-methyl
group may be axial or equatorial, undergoing nitrogen inversion. The C4-hydroxyl group can
be either axial or equatorial, with the equatorial position generally being more stable. The
trans arrangement of the 1,2-dimethyl substituents imposes significant conformational
constraints.[3]

» Cis-Isomer: In the cis-isomer, one methyl group is axial while the other is equatorial in the
most stable chair form. This leads to different steric interactions and a distinct three-
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dimensional shape compared to the trans-isomer.

The specific conformation has profound implications for reactivity and biological activity, as the
spatial arrangement of functional groups determines how the molecule can bind to a receptor
or enzyme active site.[5][6]

cis-1,2-Dimethyl-piperidin-4-ol (Chair Conformation)
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Caption: Preferred chair conformations of trans and cis isomers.

Synthesis and Stereocontrol
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The synthesis of 1,2-Dimethyl-piperidin-4-ol typically proceeds through a two-step sequence
involving the formation of a 4-piperidone precursor followed by its reduction. The control of
stereochemistry is the principal challenge in its synthesis.[3]
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Caption: General synthetic workflow for 1,2-Dimethyl-piperidin-4-ol.

Synthesis of the 1,2-Dimethyl-4-piperidone Precursor

The 4-piperidone core is a versatile intermediate.[2] Its synthesis is often achieved via methods
like the Dieckmann condensation, which involves the addition of a primary amine to two
equivalents of an alkyl acrylate, followed by cyclization, hydrolysis, and decarboxylation.[7]
Alternatively, Mannich-type reactions can be employed.[2] The N-methyl and C2-methyl groups
are typically introduced through the choice of starting materials or subsequent alkylation steps.
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Stereoselective Reduction of the Ketone

The reduction of the 4-piperidone to the corresponding 4-piperidin-4-ol is the critical
stereochemistry-determining step. The choice of reducing agent and reaction conditions
dictates the ratio of the resulting diastereomeric alcohols.

o Catalytic Hydrogenation: This method often favors the formation of the cis-isomer. Catalysts
like rhodium (e.g., Rh203) or palladium on carbon (Pd/C) are effective under mild conditions
(e.g., 5 bar Hz, 40 °C).[8][9] The ketone adsorbs onto the catalyst surface from its less
sterically hindered face, leading to the delivery of hydrogen from that face and resulting in an
axial hydroxyl group, which corresponds to the cis product in this specific substitution
pattern.

» Hydride Reduction: Reagents like sodium borohydride (NaBHa) typically favor the formation
of the more thermodynamically stable product, which is often the trans-isomer with an
equatorial hydroxyl group.[9] The smaller hydride reagent attacks from the less hindered
axial direction, yielding the equatorial alcohol.

Representative Experimental Protocol: Catalytic
Hydrogenation

The following protocol describes a general procedure for the stereoselective synthesis of cis-
1,2-Dimethyl-piperidin-4-ol via catalytic hydrogenation.

Objective: To synthesize cis-1,2-Dimethyl-piperidin-4-ol from its 4-piperidone precursor.
Materials:

e 1,2-Dimethyl-4-piperidone

Rhodium(lll) oxide (Rh20s3) catalyst (0.5 mol%)

2,2,2-Trifluoroethanol (TFE) as solvent

Hydrogen gas (high purity)

Hydrogenation reactor with pressure and temperature control
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Procedure:

Reactor Preparation: Ensure the hydrogenation reactor is clean, dry, and purged thoroughly
with an inert gas (e.g., Argon) to remove all oxygen.

Charging the Reactor: Under an inert atmosphere, charge the reactor with 1,2-Dimethyl-4-
piperidone (1.0 eq) and the Rh20s catalyst (0.5 mol%).

Solvent Addition: Add anhydrous TFE to dissolve the substrate (concentration typically 0.5-
1.0 M).

Sealing and Purging: Seal the reactor and perform three cycles of vacuum followed by
backfilling with hydrogen gas to ensure an oxygen-free environment.

Hydrogenation: Pressurize the reactor with hydrogen gas to 5 bar. Heat the mixture to 40 °C
with vigorous stirring.

Reaction Monitoring: Monitor the reaction progress by monitoring hydrogen uptake or by
periodic sampling and analysis using Thin-Layer Chromatography (TLC) or Gas
Chromatography-Mass Spectrometry (GC-MS). The reaction is typically complete within 16-
24 hours.

Work-up: Once the reaction is complete, cool the reactor to room temperature and carefully
vent the excess hydrogen. Filter the reaction mixture through a pad of Celite to remove the
catalyst.

Purification: Concentrate the filtrate under reduced pressure. The resulting crude product can
be purified by column chromatography on silica gel or by recrystallization to yield the pure
cis-1,2-Dimethyl-piperidin-4-ol.

Spectroscopic Characterization

Distinguishing between the cis and trans diastereomers is readily achieved using Nuclear
Magnetic Resonance (NMR) spectroscopy. The different spatial arrangements of the

substituents lead to distinct chemical shifts and coupling constants, particularly for the protons

on C2, C4, and the methyl groups.
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Expected Characteristics

Expected Characteristics

Technique
< for cis-lsomer for trans-lsomer
] H4 Proton (equatorial):
H4 Proton (axial): Appears as
_ _ Appears as a narrower
a broad multiplet at a higher _ .
) ) ) multiplet at a lower field (less
field (more shielded) due to its ) i
1H NMR ) - ) shielded). C2-Me (equatorial):
axial position. C2-Me (axial): ]
) Resonates further downfield
Resonates at a relatively _
] - compared to the axial
upfield position.
counterpart.
The chemical shifts of the ring _ _
) The predominantly equatorial
carbons are influenced by the o ]
_ ) substitution pattern results in a
steric compression (gamma- _ _ _
) different set of chemical shifts
13C NMR gauche effect) from the axial )
) - for the ring carbons, generally
methyl group, causing specific ) o
) with less shielding from
carbons to be more shielded
) ) gamma-gauche effects.[10]
(upfield shift).
Similar functional group bands
O-H stretching band (~3300- to the cis-isomer, but slight
R 3400 cm™1), C-N stretching shifts in the fingerprint region
(~1100-1200 cm™1), C-H may be observable due to
stretching (~2800-3000 cm™1) different symmetries and
vibrational modes.
A molecular ion peak (M*) at The fragmentation pattern will
m/z = 129, with characteristic be very similar to the cis-
MS (EI) fragmentation patterns isomer, making mass

involving the loss of methyl or

hydroxyl groups.

spectrometry alone insufficient

for stereoisomer differentiation.

Applications in Research and Drug Development

The 1,2-dimethyl-piperidin-4-ol scaffold is a valuable starting point for the synthesis of a wide

range of biologically active molecules. Its utility stems from the ability to further functionalize the

hydroxyl group and leverage the stereochemistry of the piperidine core.
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Caption: Application areas of the 1,2-Dimethyl-piperidin-4-ol scaffold.

o Central Nervous System (CNS) Therapeutics: Piperidine derivatives are well-established as
modulators of CNS receptors.[3] Specifically, substituted 4-hydroxypiperidines are core
components of potent opioid receptor antagonists.[5][6] The trans-dimethyl configuration, in
particular, has been explored for enhancing metabolic stability and receptor affinity.[3][11]
The hydroxyl group often serves as a critical hydrogen bonding moiety for receptor
interaction.[3]

o Antimicrobial and Antifungal Activity: The piperidine nucleus is found in compounds with
broad-spectrum antimicrobial activity.[3][12] The hydroxyl group can interact with microbial
enzymes, and the methyl groups can enhance membrane permeability.[3] Further
derivatization, such as forming quaternary ammonium salts, can enhance biocidal properties.
[31[13][14]

» Anticoagulant Therapy: The piperidine scaffold is present in modern thrombin inhibitors. The
trans-1,2-dimethyl configuration may improve pharmacological profiles by sterically shielding
the amine from metabolic oxidation by cytochrome P450 enzymes.[3]
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Conclusion

1,2-Dimethyl-piperidin-4-ol is a deceptively simple molecule whose chemical properties are
dominated by its rich stereochemistry. The ability to selectively synthesize and isolate its cis
and trans diastereomers is crucial for its application as a synthetic intermediate. With functional
handles at the nitrogen and C4-hydroxyl positions, it provides a robust and sterically defined
platform for building complex molecules targeting a range of biological systems, from CNS
receptors to microbial enzymes. For researchers and drug development professionals, a
thorough understanding of its conformational behavior, stereocontrolled synthesis, and
reactivity is essential for unlocking its full potential in medicinal chemistry.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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BENBHE Foundational & Exploratory

Check Availability & Pricing

Contact our Ph.D. Support Team for a compatibility check
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